5-((4-Methoxybenzyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[(4-methoxyphenyl)methylamino]-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21N3O4/c1-16-5-3-4-6-21(16)29-15-19-11-12-22(30-19)24-27-20(13-25)23(31-24)26-14-17-7-9-18(28-2)10-8-17/h3-12,26H,14-15H2,1-2H3
• InChI Key: DTBAXTFELVMNHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=CC=C(O2)C3=NC(=C(O3)NCC4=CC=C(C=C4)OC)C#N
• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol

Description

The compound 5-((4-Methoxybenzyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a complex organic molecule that likely exhibits a range of interesting chemical and physical properties due to its heterocyclic and aromatic components. While the provided papers do not directly discuss this compound, they do provide insights into related heterocyclic compounds that can help infer some aspects of its behavior and characteristics.

Synthesis Analysis

The synthesis of heterocyclic compounds often involves high-temperature reactions and the formation of rings through the closure of linear precursors. For instance, the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan is achieved by reacting 4-amino-N′-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide at 180 °C . This suggests that the synthesis of the compound may also involve high-temperature conditions to facilitate ring closure and the formation of the oxazole and furan components.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds can be complex, with multiple rings and substituents contributing to their overall shape and reactivity. The structure of compounds related to the one has been confirmed by single crystal X-ray diffraction , which is a common technique for determining the precise arrangement of atoms within a molecule. This technique would likely be useful in analyzing the molecular structure of 5-((4-Methoxybenzyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile as well.

Chemical Reactions Analysis

Heterocyclic compounds can undergo a variety of chemical reactions, including nucleophilic substitutions and ring-opening reactions. For example, the photochemical synthesis of 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles involves the fragmentation of the furazan ring and the capture of a nitrogen nucleophile . This indicates that the compound may also be reactive under photochemical conditions and could participate in similar fragmentation and nucleophilic capture reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of heterocyclic compounds are influenced by their molecular structure. The thermal stabilities of related compounds have been determined by thermogravimetric analysis (TG) and differential scanning calorimetry (DSC), with moderate thermal stabilities reported (172–246 °C, except for one compound at 159 °C) . Additionally, these compounds are generally insensitive towards impact and friction, which suggests that 5-((4-Methoxybenzyl)amino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile may also exhibit moderate thermal stability and insensitivity to mechanical stimuli. The detonation performance of such materials can be superior to TNT, indicating potential applications in energetic materials .

Scientific Research Applications

1. Biomass Conversion and Sustainable Chemistry

The conversion of plant biomass into furan derivatives, like 5-Hydroxymethylfurfural (HMF) and its derivatives, highlights the potential of furan-based compounds in sustainable chemistry. These compounds could serve as feedstock for producing monomers, polymers, fuels, and chemicals, presenting an eco-friendly alternative to non-renewable hydrocarbon sources (Chernyshev, Kravchenko, & Ananikov, 2017).

2. Novel Synthesis and Pharmaceutical Applications

Research into novel synthesis methods for pharmaceuticals, as demonstrated by the study on omeprazole and its derivatives, indicates the importance of innovative synthesis routes for enhancing drug efficacy and reducing impurities. This area of research is crucial for developing more effective and safer pharmaceuticals (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

3. Fine Organic Synthesis

The use of amino-1,2,4-triazoles as raw materials in the fine organic synthesis industry underscores the importance of heterocyclic compounds in producing agricultural products, pharmaceuticals, dyes, and high-energy materials. This research area explores the versatile applications of such compounds in various industries (Nazarov, Miroshnichenko, Ivakh, & Uspensky, 2021).

4. Enzymatic Remediation and Pollution Treatment

The enzymatic treatment of organic pollutants using oxidoreductive enzymes offers a promising approach for the remediation of industrial effluents and wastewater. This method demonstrates the potential of biocatalysis in environmental protection and pollution control (Husain & Husain, 2007).

5. Liquid Crystal Research

The study of methylene-linked liquid crystal dimers and their transition properties reveals the significance of organic compounds in developing new materials with unique optical and electronic properties. This research can lead to advances in display technologies and optical devices (Henderson & Imrie, 2011).